Cas no 57436-99-4 (Pyrazino[2,3-f]quinoxaline, 2,3-diphenyl-)

Pyrazino[2,3-f]quinoxaline, 2,3-diphenyl- structure
57436-99-4 structure
Product Name:Pyrazino[2,3-f]quinoxaline, 2,3-diphenyl-
CAS No:57436-99-4
MF:C22H14N4
MW:334.37336397171
CID:345346
PubChem ID:15620160
Update Time:2025-04-19

Pyrazino[2,3-f]quinoxaline, 2,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrazino[2,3-f]quinoxaline, 2,3-diphenyl-
    • 2,3-diphenylpyrazino[2,3-f]quinoxaline
    • DTXSID80575862
    • 57436-99-4
    • Inchi: 1S/C22H14N4/c1-3-7-15(8-4-1)19-20(16-9-5-2-6-10-16)26-22-18(25-19)12-11-17-21(22)24-14-13-23-17/h1-14H
    • InChI Key: XKSHHAUPYMANTL-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=CC=2)=C(C2C=CC=CC=2)N=C2C=CC3C(C=12)=NC=CN=3

Computed Properties

  • Exact Mass: 334.12202
  • Monoisotopic Mass: 334.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • PSA: 51.56

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